Cas no 386715-48-6 (2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-3,5,7,9(13)-tetraene-3-carbaldehyde)

• Product Name: 2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-3,5,7,9(13)-tetraene-3-carbaldehyde
• CAS No: 386715-48-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD01567808
• CID: 92835
• PubChem ID: 2736141
• Update Time: 2025-04-18

2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-3,5,7,9(13)-tetraene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-5-oxo-1H,5H-benzo[ij]quinolizine-6-carboxaldehyde
• 2,3-Dihydro-5-oxo-(1H,5H)-benzo[ij]-quinolizine-6-carboxaldehyde
• 2,3-Dihydro-5-oxo-(1H,5H)-benzo[ij]-
• 2,3-dihydro-5-oxo-(1h,5h)-benzo[ij]quinoline-6-carboxaldehyde
• 5-Oxo-2,3-dihydro-1H,5H-benzo[ij]quinolizine-6-carboxaldehyde
• 5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carbaldehyde
• AC1Q6PWG
• ACMC-1AF8O
• Peakdale1_001158
• 2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-3,5,7,9(13)-tetraene-3-carbaldehyde
• SCHEMBL15181677
• SR-01000385422
• EN300-240242
• MFCD01567808
• FT-0701472
• SR-01000385422-1
• 2-oxo-1-azatricyclo[7.3.1.05,13]trideca-3,5(13),6,8-tetraene-3-carbaldehyde
• 3-oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carbaldehyde
• 2-OXO-1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-3,5,7,9(13)-TETRAENE-3-CARBALDEHYDE
• F2185-0025
• 5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carbaldehyde, AldrichCPR
• 386715-48-6
• 2-oxo-1-azatricyclo[7.3.1.0,5,13]trideca-3,5,7,9(13)-tetraene-3-carbaldehyde
• HMS521E14
• DTXSID10371157
• VS-09229
• AKOS002336171
• BP-11279
• DB-030177
• ALBB-035226
• BBL029421
• STL146408
• 1H,5H-benzo[ij]quinolizine-6-carboxaldehyde, 2,3-dihydro-5-oxo-
• 2-oxo-1-azatricyclo[7.3.1.05,13]trideca-3,5,7,9(13)-tetraene-3-carbaldehyde

• MDL： MFCD01567808
• Inchi： 1S/C13H11NO2/c15-8-11-7-10-4-1-3-9-5-2-6-14(12(9)10)13(11)16/h1,3-4,7-8H,2,5-6H2
• InChI Key： FPZDNTSHNYEKBC-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CC2=CC=CC3CCCN1C=32

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: powder
• Density: 1.32
• Boiling Point: 392.5°Cat760mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.657
• PSA: 37.38
• LogP: 1.76020
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones